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Abstract

Isopentyl octanoate (also known as isoamyl octanoate) is a fatty acid ester with the chemical
formula C13H260:. It is formed from the condensation of isopentyl alcohol and octanoic acid.
Characterized by its distinct fruity aroma, this compound is utilized as a flavoring agent in the
food and beverage industry and as a fragrance ingredient in cosmetics and personal care
products.[1][2] This technical guide provides a comprehensive overview of its chemical
structure, physicochemical properties, a representative synthesis protocol, and relevant safety
information.

Chemical Structure and Identifiers

Isopentyl octanoate is the ester resulting from the formal condensation of the hydroxyl group
of isopentyl alcohol (3-methyl-1-butanol) with the carboxyl group of octanoic acid (caprylic
acid).[3]

Table 1: Chemical Identifiers for Isopentyl Octanoate
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Identifier Value Reference

IUPAC Name 3-methylbutyl octanoate [3114]

Isopentyl octanoate, Isoamyl
Synonyms [21[3]141[5][6]
octanoate, Isoamyl caprylate

CAS Number 2035-99-6 [2][3][41[6]
Molecular Formula C13H2602 [3B1141617118]
SMILES CCCCcCCcCCc(=0)occece(e)e [3][8]

InChl=1S/C13H2602/c1-4-5-6-
InChl 7-8-9-13(14)15-11-10- [3]141[71[8]
12(2)3/h12H,4-11H2,1-3H3

XKWSWANXMRXDES-
InChiKey [31[41[8]
UHFFFAOYSA-N

Physicochemical Properties

Isopentyl octanoate is a colorless liquid at room temperature with a characteristic sweet, fruity
odor reminiscent of pineapple and coconut.[1] It is largely insoluble in water but soluble in
organic solvents like ethanol and fixed oils.[1][3]

Table 2: Physicochemical Data for Isopentyl Octanoate
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Property Value Unit Reference
Molecular Weight 214.34 g/mol 311416171
Appearance Colorless clear liquid - [11[2]
Boiling Point 267.0 - 268.0 °C (at 760 mmHg) [11[3]
Density 0.855-0.861 g/cms3 (at 25 °C) [1]
Refractive Index 1.425 - 1.429 - [3]

Flash Point >110 °C [1]

Water Solubility 1.309 mg/L (at 25 °C, est.) [1]

Soluble in alcohol and
Solubility fixed oils; insoluble in - [1][3]

glycerin

Experimental Protocols: Synthesis via Fischer
Esterification

The most common laboratory and industrial synthesis of isopentyl octanoate is through the
Fischer esterification of isopentyl alcohol with octanoic acid, using a strong acid catalyst.

Methodology

o Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a Dean-Stark
apparatus, add octanoic acid (1.0 molar equivalent) and isopentyl alcohol (1.2-1.5 molar
equivalents). Toluene can be added as an azeotropic solvent to facilitate water removal.

o Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid
(e.g., 0.05 molar equivalents) to the reaction mixture while stirring.

o Reflux: Heat the mixture to reflux. The water produced during the reaction will be collected in
the Dean-Stark trap, driving the equilibrium towards the formation of the ester. The reaction
progress can be monitored by Thin-Layer Chromatography (TLC) or Gas Chromatography
(GO).
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o Work-up: Once the reaction is complete (typically after 1-4 hours), allow the mixture to cool
to room temperature. Transfer the mixture to a separatory funnel.

e Neutralization and Washing: Wash the organic layer sequentially with water, a saturated
sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted octanoic acid
- Caution: COz2 evolution), and finally with a saturated brine solution.

e Drying: Dry the separated organic layer over an anhydrous drying agent such as anhydrous
magnesium sulfate or sodium sulfate.

« Purification: Filter off the drying agent and remove the solvent (if used) by rotary evaporation.
The crude isopentyl octanoate can be further purified by vacuum distillation to yield the
final, high-purity product.

Safety and Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, isopentyl octanoate is classified with the following hazards:

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.
e H335: May cause respiratory irritation.[7]

Precautionary Measures: Standard laboratory safety protocols should be followed. This
includes the use of personal protective equipment (PPE) such as safety glasses, gloves, and a
lab coat. All procedures should be conducted in a well-ventilated area or a chemical fume
hood.

Visualization
Chemical Structure of Isopentyl Octanoate

The following diagram illustrates the molecular structure of isopentyl octanoate.

Caption: 2D structure of isopentyl octanoate (3-methylbutyl octanoate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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